Cas no 90208-66-5 (3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-4,5-dimethyl-)

• Product Name: 3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-4,5-dimethyl-
• CAS No: 90208-66-5
• MF: C₁₀H₉F₂N₃O
• MW: 225.194768667221
• CID: 791899
• PubChem ID: 13281153
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 2-(2,4-difluorophenyl)-2,4-dihydro-4,5-dimethyl-
• 2-(2,4-difluorophenyl)-4,5-dimethyl-1,2,4-triazol-3-one
• 90208-66-5
• DTXSID10534427
• 2-(2,4-Difluorophenyl)-4,5-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• 1-(2,4-Difluorophenyl)-3,4-dimethyl-1H-1,2,4-triazol-5(4H)-one

• Inchi： 1S/C10H9F2N3O/c1-6-13-15(10(16)14(6)2)9-4-3-7(11)5-8(9)12/h3-5H,1-2H3
• InChI Key： VCTFXWKMGKXBML-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C(N(C)C(C)=N1)=O)F

Computed Properties

• Exact Mass: 225.07136824g/mol
• Monoisotopic Mass: 225.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.9Ų